Cas no 135207-17-9 (1-Cyclopropyl-1H-imidazole)

1-Cyclopropyl-1H-imidazole is a heterocyclic compound featuring an imidazole ring substituted with a cyclopropyl group at the 1-position. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclopropyl moiety enhances metabolic stability and lipophilicity, which can improve bioavailability in drug candidates. Its rigid three-membered ring also influences conformational behavior, potentially enhancing selectivity in target interactions. The compound serves as a versatile building block for medicinal chemistry, particularly in the development of kinase inhibitors, antimicrobial agents, and other bioactive molecules. Its stability under various reaction conditions allows for diverse functionalization strategies. The electron-rich imidazole core facilitates participation in metal coordination and hydrogen bonding, expanding its utility in catalyst design and supramolecular chemistry.

1-Cyclopropyl-1H-imidazole structure

Product Name:1-Cyclopropyl-1H-imidazole

CAS No:135207-17-9

MF:C₆H₈N₂

MW:108.141120910645

MDL:MFCD22690770

CID:1068256

PubChem ID:10034603

Update Time:2025-07-02

1-Cyclopropyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

- 1-Cyclopropylimidazole
- 1-cyclopropyl-1H-imidazole
- 1-cyclopropyl-imidazole
- 1H-IMIDAZOLE, 1-CYCLOPROPYL-
- Cyclopropyl-1H-imidazole
- 1H-Imidazole,1-cyclopropyl-
- LMUSCNPAUSJVDG-UHFFFAOYSA-N
- 3906AD
- FCH2309450
- SY029758
- OR302079
- AK153121
- AX8289379
- ST24037965
- AMY5359
- AKOS023093425
- SCHEMBL945421
- CS-0036670
- AS-46606
- 135207-17-9
- CS2526
- AC-31150
- MFCD22690770
- EN300-183373
- DB-312094
- 1-Cyclopropyl-1H-imidazole
- MDL： MFCD22690770
- Inchi： 1S/C6H8N2/c1-2-6(1)8-4-3-7-5-8/h3-6H,1-2H2
- InChI Key： LMUSCNPAUSJVDG-UHFFFAOYSA-N
- SMILES： N1(C=NC=C1)C1CC1

Computed Properties

Exact Mass: 108.06900
Monoisotopic Mass: 108.068748264g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 88.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.8
XLogP3: 0.5

Experimental Properties

PSA: 17.82000
LogP: 1.21800

1-Cyclopropyl-1H-imidazole Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 26-36/37/39

1-Cyclopropyl-1H-imidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C998115-10mg	1-Cyclopropyl-1H-imidazole	135207-17-9		10mg	$ 50.00	2022-06-06
TRC	C998115-50mg	1-Cyclopropyl-1H-imidazole	135207-17-9		50mg	$ 135.00	2022-06-06
TRC	C998115-100mg	1-Cyclopropyl-1H-imidazole	135207-17-9		100mg	$ 210.00	2022-06-06
Chemenu	CM187069-1g	1-Cyclopropyl-1H-imidazole	135207-17-9	95%	1g	$400	2021-08-05
abcr	AB452794-250 mg	1-Cyclopropyl-1H-imidazole; .	135207-17-9		250mg	€260.70	2023-04-22
abcr	AB452794-1 g	1-Cyclopropyl-1H-imidazole; .	135207-17-9		1g	€576.30	2023-04-22
Apollo Scientific	OR302079-250mg	1-Cyclopropyl-1H-imidazole	135207-17-9	95%	250mg	£95.00	2025-02-19
Apollo Scientific	OR302079-1g	1-Cyclopropyl-1H-imidazole	135207-17-9	95%	1g	£240.00	2025-02-19
Apollo Scientific	OR302079-5g	1-Cyclopropyl-1H-imidazole	135207-17-9	95%	5g	£720.00	2025-02-19
eNovation Chemicals LLC	Y0988653-1g	1-Cyclopropyl-1H-imidazole	135207-17-9	95%	1g	$350	2024-08-02